Magnesium sulfite hexahydrate

Catalog No.
S13196443
CAS No.
13446-29-2
M.F
H12MgO9S
M. Wt
212.46 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Magnesium sulfite hexahydrate

CAS Number

13446-29-2

Product Name

Magnesium sulfite hexahydrate

IUPAC Name

magnesium;sulfite;hexahydrate

Molecular Formula

H12MgO9S

Molecular Weight

212.46 g/mol

InChI

InChI=1S/Mg.H2O3S.6H2O/c;1-4(2)3;;;;;;/h;(H2,1,2,3);6*1H2/q+2;;;;;;;/p-2

InChI Key

KLIKMSKEFPRHEE-UHFFFAOYSA-L

Canonical SMILES

O.O.O.O.O.O.[O-]S(=O)[O-].[Mg+2]
, particularly when exposed to heat or other chemical agents:

  • Dehydration: When heated above 40 °C, magnesium sulfite hexahydrate loses water to form magnesium sulfite trihydrate (MgSO33H2O\text{MgSO}_3\cdot 3\text{H}_2\text{O}) .
  • Oxidation: It can slowly oxidize in air to form magnesium sulfate (MgSO4\text{MgSO}_4), particularly under acidic conditions .
  • Reactivity with Acids: Magnesium sulfite reacts with strong acids to produce sulfur dioxide gas and corresponding salts:
    MgSO3+2HClMgCl2+SO2+H2O\text{MgSO}_3+2\text{HCl}\rightarrow \text{MgCl}_2+\text{SO}_2+\text{H}_2\text{O}

Magnesium sulfite hexahydrate can be synthesized through several methods:

  • Neutralization Reaction: By reacting magnesium hydroxide or magnesium carbonate with sulfurous acid:
    Mg OH 2+H2SO3MgSO3+2H2O\text{Mg OH }_2+\text{H}_2\text{SO}_3\rightarrow \text{MgSO}_3+2\text{H}_2\text{O}
  • Direct Hydration: The anhydrous form of magnesium sulfite can be hydrated by adding water under controlled conditions to yield the hexahydrate.
  • Industrial Processes: It is often produced as a byproduct in processes that involve sulfur dioxide scrubbing or in pulp and paper manufacturing where sulfurous acid is used .

Magnesium sulfite hexahydrate has various applications across different industries:

  • Pulp and Paper Industry: Used as a reducing agent in the production of wood pulp.
  • Food Industry: Occasionally employed as a preservative or antioxidant.
  • Chemical Synthesis: Serves as a reagent in organic synthesis reactions.
  • Agriculture: Utilized as a soil amendment to improve magnesium content in soils .

Magnesium sulfite hexahydrate shares similarities with several related compounds, each possessing distinct properties and applications:

CompoundFormulaUnique Characteristics
Magnesium sulfateMgSO4\text{MgSO}_4Commonly known as Epsom salt; widely used in agriculture and medicine.
Calcium sulfiteCaSO3\text{CaSO}_3Used primarily in the paper industry; less soluble than magnesium sulfite.
Sodium sulfiteNa2SO3\text{Na}_2\text{SO}_3Often used as a preservative; more soluble than magnesium salts.
Potassium bisulfiteKHSO3\text{KHSO}_3Used in winemaking and food preservation; acts as an antioxidant.

Uniqueness of Magnesium Sulfite Hexahydrate

Magnesium sulfite hexahydrate is unique due to its specific hydration state, which impacts its solubility and reactivity compared to other sulfites and sulfate compounds. Its role in industrial applications, particularly in pulp production, distinguishes it from other similar compounds that may not exhibit the same functional properties or environmental interactions .

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

6

Exact Mass

212.0052448 g/mol

Monoisotopic Mass

212.0052448 g/mol

Heavy Atom Count

11

UNII

517M335CTF

Dates

Modify: 2024-08-10

Explore Compound Types